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40000)

cat. No.: B15555997

Compound Name:

Dextran sulfate, a sulfated polysaccharide, has become an invaluable tool in immunology
research due to its diverse and potent effects on the immune system. Its applications range
from inducing disease models that mimic human conditions to acting as a powerful stimulant for
immune cells and an adjuvant in vaccine development. These application notes provide
detailed protocols and quantitative data for researchers, scientists, and drug development
professionals to effectively utilize dextran sulfate in their studies.

Induction of Experimental Colitis

Dextran sulfate sodium (DSS) is widely used to induce acute and chronic colitis in animal
models, creating a robust and reproducible model of inflammatory bowel disease (IBD),
particularly ulcerative colitis.[1][2] The underlying mechanism involves DSS's direct toxic effect
on colonic epithelial cells, which disrupts the mucosal barrier and allows luminal bacteria to
trigger an inflammatory response.[1][2]

Several factors influence the severity and characteristics of DSS-induced colitis, including the
molecular weight of DSS, its concentration, the duration of administration, and the genetic
background of the mouse strain.[1][2][3][4]
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Parameter

Recommendation

Expected Outcome

Mouse Strain

C57BL/6 or BALB/c (6-8 weeks
old)[1][3]

C57BL/6 mice tend to develop
a chronic phase of colitis, while
BALB/c mice often recover
after DSS withdrawal.[3][5]

DSS Molecular Weight

36,000-50,000 Da[1][4]

This molecular weight range
has been shown to be most
effective in inducing severe

colitis.[3][4]

DSS Concentration

2.5-5% (w/v) in drinking

water[1]

Higher concentrations lead to
more severe colitis. The
optimal concentration should
be titrated.[1]

Administration Period

5-7 consecutive days for acute
colitis[1]

For chronic models, cycles of
DSS administration (e.g., 7
days) followed by recovery
periods (e.g., 7-14 days) are
used.[2][4]

Animal Acclimation: Acclimate 6-8 week old C57BL/6 or BALB/c mice to the facility for at

least one week.[1]

Baseline Measurements: Record the initial body weight, and collect fecal pellets to assess

baseline stool consistency and the presence of blood.[1]

DSS Administration: Prepare a 2.5-5% (w/v) solution of DSS (MW 36,000-50,000 Da) in
autoclaved drinking water.[1] Provide this solution as the sole source of drinking water for 5-7

consecutive days.[1] Control mice should receive regular autoclaved drinking water.

Daily Monitoring: Monitor the mice daily for body weight, stool consistency, and the presence
of rectal bleeding. A Disease Activity Index (DAI) should be calculated (see table below).

Termination and Tissue Collection: At the end of the administration period (or when ethical

endpoints are reached), euthanize the mice. Collect the colon and measure its length and
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weight. A portion of the colon can be fixed in 10% buffered formalin for histology, and another
portion can be used for cytokine analysis or RNA extraction.

Score Weight Loss (%) Stool Consistency Rectal Bleeding

0 None Normal, well-formed None

1 1-5 Soft but still formed Hemoccult positive

2 5-10 Soft Visible blood in stool
3 10-15 Very soft, semi-formed  Rectal bleeding

4 >15 Watery diarrhea Gross rectal bleeding

The cytokine profile in DSS-induced colitis varies between the acute and chronic phases.[6][7]

[8]

Predominant Immune .
Phase Key Cytokines Elevated
Response

TNF-a, IL-6, IL-1p3, IL-12, IL-

Acute Th1/Th17-mediated[6][7][8] 17, IEN-yBIBI7IEI]

Chronic Th2-mediated[6][7][8] IL-4, IL-6, IL-10[3][6][7][8]

Workflow for DSS-Induced Acute Colitis Model
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Pre-Experiment

Animal Acclimation Baseline Measurements
(= 1 week) (Body Weight, Feces)

Experiment (5-7 Days)

DSS Administration Daily Monitoring
(2.5-5% in water) (DAI Score)

Post-Experiment

Euthanasia & Tissue Histology, Cytokine
Collection Analysis, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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